Cas no 2171933-74-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2171933-74-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6448198
• PubChem ID: 165504472
• Update Time: 2025-05-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid
• 2171933-74-5
• EN300-1491330
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]-2-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-25(2,22(29)28-15-9-8-14-26(28,3)23(30)31)27-24(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21H,8-9,14-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： CRXBSFDZWUMXJN-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid

The compound with CAS No. 2171933-74-5, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a carboxylic acid functional group. The presence of these structural elements makes it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in peptide synthesis and drug discovery. The Fmoc group is a well-known protecting group in peptide chemistry, and its inclusion in this molecule suggests its utility in synthesizing bioactive peptides or proteins. Researchers have demonstrated that the Fmoc-piperidine system can serve as an effective scaffold for constructing bioactive molecules with enhanced stability and solubility. Furthermore, the methyl groups attached to the piperidine ring may contribute to the molecule's hydrophobicity, which is often desirable in drug design for improving membrane permeability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and oxidation reactions. The use of fluorenylmethoxycarbonyl chloride as a reagent highlights the importance of protecting groups in modern organic synthesis. The reaction conditions, such as temperature and solvent choice, play a critical role in ensuring high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, ensuring its structural integrity.

The application of this compound extends beyond traditional organic synthesis. Recent advancements in materials science have explored its use as a precursor for constructing functional polymers or nanoparticles. For instance, the carboxylic acid group can be utilized to form ester linkages or coordinate with metal ions, enabling the creation of stimuli-responsive materials. Additionally, the Fmoc group can act as a photosensitive moiety, making this compound a candidate for light-triggered drug delivery systems.

From an environmental perspective, the synthesis and application of this compound are subject to rigorous safety and sustainability standards. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste generation and reduce energy consumption. The use of catalytic systems or biodegradable solvents is being explored to enhance the green credentials of this compound's production process.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-2-methylpiperidine-2-carboxylic acid (CAS No. 2171933-74-5) represents a versatile building block with promising applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing research in peptide synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.